Cas no 1396874-87-5 (N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396874-87-5
• MF: C₁₅H₉ClF₃N₅O₂
• MW: 383.712471723557
• CID: 6032117
• PubChem ID: 71791645
• Update Time: 2025-06-08

N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(2-chlorophenyl)-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• F6237-3671
• AKOS024541598
• N-(2-chlorophenyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• N-(2-chlorophenyl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• 1396874-87-5
• VU0539048-1

• Inchi： 1S/C15H9ClF3N5O2/c16-11-3-1-2-4-12(11)20-14(25)13-21-23-24(22-13)9-5-7-10(8-6-9)26-15(17,18)19/h1-8H,(H,20,25)
• InChI Key： VELJTZNINAFMFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1N=NN(C2C=CC(=CC=2)OC(F)(F)F)N=1)=O

Computed Properties

• Exact Mass: 383.0396867g/mol
• Monoisotopic Mass: 383.0396867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(2-Chlorophenyl)-2-4-(Trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396874-87-5): An Overview

N-(2-Chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396874-87-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their biological activities and have been extensively studied for their use in various pharmaceutical formulations.

The chemical structure of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is characterized by the presence of a tetrazole ring, a chlorophenyl group, and a trifluoromethoxy-substituted phenyl group. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for drug development. The tetrazole ring is particularly noteworthy due to its ability to form hydrogen bonds and its potential for metabolic stability.

Recent research has focused on the pharmacological properties of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that the compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has also shown potential as an antiviral agent. A study conducted by researchers at the University of California in 2020 demonstrated that the compound exhibited significant antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication through the disruption of viral protein synthesis. These findings highlight the versatility of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide and its potential applications in antiviral therapy.

The synthesis of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been well-documented in the literature. A common synthetic route involves the reaction of 4-trifluoromethoxybenzonitrile with sodium azide to form the corresponding azide intermediate. This intermediate is then reacted with 2-chlorobenzoyl chloride in the presence of a coupling reagent to yield the final product. The synthetic process is efficient and scalable, making it suitable for large-scale production.

The biological activity of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been evaluated using various in vitro and in vivo models. In vitro studies have shown that the compound exhibits low cytotoxicity against normal human cell lines while demonstrating selective toxicity towards cancer cells. This selective toxicity is attributed to the compound's ability to target specific cellular pathways involved in cancer progression. In vivo studies have further confirmed these findings, with animal models showing significant tumor regression when treated with N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide.

The pharmacokinetic properties of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide have also been investigated. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-chlorophenyl)-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed information on the compound's therapeutic potential and optimal dosing regimens.

In conclusion, N-(2-chlorophenyl)-- 4-(trifluoromethoxy)- phen-y-l-^{-_{H-1, 6, 7,8-}}tetra-zol-e- 9- ca rbox a m i d e (CAS No. 1396874- 87- 5) represents a promising candidate for further development as a therapeutic agent due to its diverse biological activities and favorable pharmacological properties. Ongoing research continues to explore its potential applications in various medical fields.